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Compound of Interest

Compound Name: SAR156497

Cat. No.: B612195 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: SAR156497 is a potent and exquisitely selective small molecule inhibitor of the

Aurora kinases A, B, and C.[1] The Aurora kinase family plays an essential role in the

regulation of cell division, and their aberrant expression is a hallmark of many malignancies,

making them a key target in oncology drug discovery.[1] SAR156497 functions by inhibiting the

catalytic activity of these kinases, leading to defects in mitotic processes such as centrosome

separation, spindle assembly, and cytokinesis. The ultimate cellular outcome of this inhibition is

a robust mitotic arrest, followed by apoptosis in cancer cells. These application notes provide

detailed protocols for inducing and quantifying mitotic arrest in cancer cell lines using

SAR156497.

Mechanism of Action: Aurora Kinase Inhibition
SAR156497 targets the ATP-binding pocket of Aurora kinases A, B, and C, preventing the

phosphorylation of their downstream substrates that are critical for mitotic progression.

Inhibition of Aurora A: Disrupts centrosome maturation and separation, leading to the

formation of monopolar spindles.

Inhibition of Aurora B: Prevents the proper function of the chromosomal passenger complex

(CPC), leading to chromosome alignment defects, failure of the spindle assembly checkpoint

(SAC), and abortive cytokinesis.
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Inhibition of Aurora C: While less characterized, its inhibition likely contributes to overall

mitotic disruption, particularly in meiosis and certain cancers.

The collective inhibition of these kinases results in a G2/M phase cell cycle arrest,

characterized by an accumulation of cells with 4N DNA content and condensed chromatin.
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Start

1. Seed Cells
(e.g., HCT116)
in 6-well plates

2. Allow Adherence
(24 hours)

3. Prepare SAR156497
Dilutions in Media

4. Treat Cells
(Add compound or DMSO)

5. Incubate
(e.g., 24 hours)

6. Harvest Cells
(Trypsinization)

Proceed to Analysis:
- Cell Cycle (Protocol 2)

- Apoptosis Assay
- Western Blot

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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